Cas no 2229390-19-4 (methyl 5-(1-amino-3-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(1-amino-3-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2229390-19-4
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6390171
• PubChem ID: 165712024
• Update Time: 2025-05-24

methyl 5-(1-amino-3-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-3-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1728494
• 2229390-19-4

• Inchi： 1S/C10H16N2O3/c1-12-8(7(5-11)6-13)3-4-9(12)10(14)15-2/h3-4,7,13H,5-6,11H2,1-2H3
• InChI Key： VBRVBJGJNZGYGR-UHFFFAOYSA-N
• SMILES： OCC(CN)C1=CC=C(C(=O)OC)N1C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 5-(1-amino-3-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 5-(1-amino-3-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2229390-19-4)

Methyl 5-(1-amino-3-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate, identified by the CAS registry number 2229390-19-4, is a compound of significant interest in contemporary chemical research. This compound, belonging to the class of pyrrole derivatives, has garnered attention due to its unique structural features and potential applications in various fields. Recent studies have highlighted its role in biochemistry, pharmacology, and materials science, making it a focal point for researchers worldwide.

The molecular structure of methyl 5-(1-amino-3-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate is characterized by a pyrrole ring with substituents that confer it unique reactivity and functionality. The presence of an amino group and a hydroxyl group on the propanol moiety introduces significant steric and electronic effects, influencing its interactions with other molecules. This structural complexity has been leveraged in recent studies to explore its potential as a building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 5-(1-amino-3-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate. Researchers have employed various methodologies, including catalytic asymmetric synthesis and bio-inspired synthesis, to produce this compound in high yields. These methods not only enhance the scalability of production but also pave the way for its application in large-scale industrial processes.

In terms of applications, methyl 5-(1-amino-3-hydroxypropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate has shown promise in the field of drug discovery. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable candidate for lead compound optimization. Recent studies have demonstrated its potential as an inhibitor of certain kinases, which are implicated in various disease states, including cancer and inflammatory disorders.

Beyond pharmacology, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to form self-assembled monolayers and its potential as a dopant in polymer blends, enhancing the electrical conductivity of materials.

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